Cas no 392256-23-4 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide
• CAS No: 392256-23-4
• MF: C₁₇H₁₉Cl₂N₃O₂S
• MW: 400.322660684586
• CID: 6151178
• PubChem ID: 4526518
• Update Time: 2025-07-03

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide
• AKOS024576381
• F0396-0298
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide
• 392256-23-4
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide
• SR-01000442768
• Oprea1_233097
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-2-(2,4-dichlorophenoxy)acetamide
• SR-01000442768-1

• Inchi： 1S/C17H19Cl2N3O2S/c1-17(2,3)22-16(11-8-25-9-13(11)21-22)20-15(23)7-24-14-5-4-10(18)6-12(14)19/h4-6H,7-9H2,1-3H3,(H,20,23)
• InChI Key： MTTZDIMXYSODPG-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NC1=C2CSCC2=NN1C(C)(C)C)=O)Cl

Computed Properties

• Exact Mass: 399.0575034g/mol
• Monoisotopic Mass: 399.0575034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 491
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 81.4Ų

Additional information on N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide

N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide (CAS No. 392256-23-4): A Comprehensive Overview

N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide (CAS No. 392256-23-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of thienopyrazoles, which are known for their diverse biological activities, including anti-inflammatory, antitumor, and antiviral properties.

The chemical structure of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide is characterized by a thienopyrazole core linked to a dichlorophenoxy acetamide moiety. The presence of the tert-butyl group on the thienopyrazole ring and the dichlorophenoxy substituent on the acetamide group imparts significant stability and biological activity to the molecule. These structural features make it an attractive candidate for further investigation in various therapeutic areas.

Recent research studies have highlighted the potential of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide in treating inflammatory diseases. A study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide has shown promising antitumor activity. Preclinical studies have indicated that this compound can effectively inhibit the growth of various cancer cell lines by inducing apoptosis and cell cycle arrest. The mechanism behind this antitumor effect is believed to involve the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic properties of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide have also been extensively studied. Research has shown that this compound exhibits favorable oral bioavailability and a long half-life in vivo. These characteristics make it a suitable candidate for further development as an oral therapeutic agent. Additionally, the compound has demonstrated low toxicity in preclinical models, suggesting a favorable safety profile.

One of the key challenges in the development of new therapeutics is ensuring their selectivity and specificity towards target tissues or cells. N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide has shown high selectivity for inflammatory and cancer cells over normal cells. This selectivity is attributed to its unique structural features and its ability to interact with specific molecular targets involved in inflammation and tumorigenesis.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide in human subjects. Early-phase trials have shown promising results in terms of safety and tolerability. The compound is being evaluated for its potential use in treating conditions such as rheumatoid arthritis and colorectal cancer. These trials are expected to provide valuable insights into the therapeutic potential of this compound and pave the way for its potential approval as a new drug.

From a synthetic perspective, N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide can be synthesized using a multi-step process involving several key reactions. The synthesis typically starts with the formation of the thienopyrazole core through a cyclization reaction followed by functionalization steps to introduce the tert-butyl and dichlorophenoxy groups. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound on a larger scale.

In conclusion, N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-2-(2,4-dichlorophenoxy)acetamide (CAS No. 392256-23-4) represents a promising candidate in the development of new therapeutics for inflammatory diseases and cancer. Its unique chemical structure and biological activities make it an attractive target for further research and clinical evaluation. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing medical treatments for these conditions.